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Compound of Interest

Compound Name: 2-Bromo-1-methyl-1H-imidazole

Cat. No.: B101700

An In-depth Technical Guide to 2-Bromo-1-
methyl-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and applications of 2-Bromo-1-methyl-1H-imidazole, a key building block in
organic synthesis and medicinal chemistry.

Molecular Structure and Chemical Formula

2-Bromo-1-methyl-1H-imidazole is a halogenated heterocyclic compound. Its structure
consists of a five-membered imidazole ring substituted with a bromine atom at the 2-position
and a methyl group at the 1-position nitrogen atom.

Molecular Formula: CaHsBrNz[1]

IUPAC Name: 2-bromo-1-methyl-1H-imidazole[1]
SMILES: CN1C=CN=C1Br[1]

INChl: 1S/C4H5BrN2/c1-7-3-2-6-4(7)5/h2-3H,1H3

InChlKey: BANOTGHIHYMTDL-UHFFFAOYSA-N[1]
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Below is a diagram illustrating the molecular structure of 2-Bromo-1-methyl-1H-imidazole.
Figure 1: Molecular structure of 2-Bromo-1-methyl-1H-imidazole.

Physicochemical Properties

2-Bromo-1-methyl-1H-imidazole is typically a white to light yellow solid under standard
conditions.[2] A summary of its key physicochemical properties is presented in the table below.

Property Value Reference
Molecular Weight 161.00 g/mol [1]
Appearance White to light yellow solid [2]
Melting Point 80-82 °C [2]
Boiling Point 172 °C (lit.) [3]
Density 1.649 g/mL at 25 °C (lit.) [3]
Refractive Index (n20/D) 1.5440 (lit.) [3]

Spectroscopic Data

Spectroscopic data such as *H NMR, 3C NMR, IR, and Mass Spectrometry are crucial for the
structural elucidation and purity assessment of 2-Bromo-1-methyl-1H-imidazole. While
specific spectral data is not provided in the search results, this information is typically available
from suppliers upon request.[4][5][6]

Synthesis Protocol

A general and common method for the synthesis of 2-Bromo-1-methyl-1H-imidazole involves
the bromination of 1-methylimidazole.

Experimental Protocol: Synthesis from 1-Methylimidazole[3]

e Reaction Setup: To a 10 mL round-bottom flask, add 1-methylimidazole (1 mmol, 82.1 mg)
and carbon tetrabromide (1.1 mmol, 364.8 mg).
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» Solvent and Reagent Addition: Subsequently, add 5 mL of N,N-dimethylformamide (DMF)
and sodium tert-butoxide (4.0 mmol, 384.4 mg).

» Reaction: Stir the reaction mixture at room temperature for 3 hours.

¢ Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).
e Workup: Upon completion of the reaction, pour the mixture into water.

o Extraction: Extract the agueous mixture with dichloromethane.

« |solation: The organic layers are combined, dried over a suitable drying agent (e.g., Na2SOa
or MgSQa.), filtered, and the solvent is removed under reduced pressure to yield the crude
product. Further purification may be achieved by techniques such as column
chromatography or recrystallization.

The following diagram illustrates the workflow for this synthesis.
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Figure 2: Synthesis workflow for 2-Bromo-1-methyl-1H-imidazole.

Applications

2-Bromo-1-methyl-1H-imidazole is a versatile intermediate with applications in various fields

of chemical synthesis.
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» Organic Synthesis: It serves as a crucial building block for the synthesis of more complex
heterocyclic compounds. The bromine atom allows for efficient participation in cross-coupling
reactions.[2]

o Pharmaceutical Industry: This compound is a precursor for the synthesis of numerous
bioactive molecules and active pharmaceutical ingredients (APIs).[2] For instance, it can be
used in the synthesis of N-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-amine through a C-N
coupling reaction with p-anisidine.[3] It is also used to create ligands for bimetallic
platinum(Il) complexes that exhibit potent cytotoxic activity.[3]

e Agricultural Chemistry: It is utilized in the formulation of agrochemicals, contributing to the
development of effective pest control agents.[2]

o Material Science: The compound plays a role in the development of advanced materials,
including polymer systems and nanocomposites.[2]

Safety and Handling

2-Bromo-1-methyl-1H-imidazole is associated with certain hazards and should be handled
with appropriate safety precautions.

GHS Hazard Statements:[1]

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H318: Causes serious eye damage.

It is essential to consult the Safety Data Sheet (SDS) for detailed information on handling,
storage, and disposal. Standard personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn when working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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